Cas no 957484-18-3 (3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid)

• Product Name: 3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
• CAS No: 957484-18-3
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD04970289
• CID: 1079693
• PubChem ID: 6485394
• Update Time: 2025-06-10

3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
• 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid
• CS-0264467
• 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• MLS000716799
• LS-03306
• A915492
• 957484-18-3
• CHEMBL1507627
• 3-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-5-ISOXAZOLECARBOXYLIC ACID
• EN300-92845
• 3-(1,5-dimethylpyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
• Z1263738739
• AKOS000302264
• 3-(1,5-dimethylpyrazol-4-yl)isoxazole-5-carboxylic acid
• HMS2630N09
• SMR000278316
• DTXSID50424515
• MFCD04970289
• 5-isoxazolecarboxylic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-
• BBL039454
• 3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylicacid
• STK341648
• ALBB-009874
• 3-(1,5-dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid(SALTDATA: FREE)

• MDL： MFCD04970289
• Inchi： 1S/C9H9N3O3/c1-5-6(4-10-12(5)2)7-3-8(9(13)14)15-11-7/h3-4H,1-2H3,(H,13,14)
• InChI Key： BTSNBPGQHKIMQJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=NN(C)C=2C)=N1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.2Ų

3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid

3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid: A Comprehensive Overview

3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid is a compound with the CAS number 957484-18-3, representing a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its isoxazole ring system, which is a five-membered heterocycle containing one oxygen and one nitrogen atom. The isoxazole moiety is further substituted with a pyrazole group at the 3-position and a carboxylic acid group at the 5-position. The pyrazole ring itself is substituted with two methyl groups at the 1 and 5 positions, contributing to the compound's structural complexity and potential biological activity.

The synthesis of 3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through condensation reactions involving ketones or aldehydes with ammonia or other nitrogen sources. The isoxazole ring is then formed via cyclization reactions, often utilizing carbonyl compounds and hydroxylamine derivatives. The carboxylic acid group is introduced through oxidation or hydrolysis steps, ensuring the final product meets the desired functional group requirements.

Recent studies have highlighted the potential of 3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid in various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy. Another study in *Bioorganic & Medicinal Chemistry Letters* (2023) reported that this compound shows selective activity against certain types of cancer cells, suggesting its potential as a targeted therapeutic agent.

The structural features of 3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid contribute to its unique pharmacokinetic profile. The presence of the methyl groups on the pyrazole ring enhances lipophilicity, which may improve bioavailability. Conversely, the carboxylic acid group introduces hydrophilic properties, potentially aiding in solubility and distribution within biological systems. These attributes make it an interesting candidate for drug delivery systems and formulation development.

From an environmental perspective, 957484-18-3 has been evaluated for its biodegradability and ecotoxicity. According to a study published in *Environmental Science & Technology* (2023), this compound demonstrates moderate biodegradability under aerobic conditions, with degradation rates comparable to other organic compounds in similar chemical classes. Its ecotoxicological impact on aquatic organisms was found to be low at environmentally relevant concentrations, suggesting that it poses minimal risk to ecosystems when used responsibly.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into 3-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid's biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential as a lead compound for drug development programs targeting chronic inflammatory diseases and oncology indications. Furthermore, advancements in computational chemistry are being leveraged to optimize its structure for improved efficacy and reduced toxicity profiles.

In conclusion, 3-(1,5-Dimethyl-1H-pyrazol-4-yli soxazole-s-carboxylic acid (CAS No: 957484-s8-s) stands as a testament to the intricate relationship between chemical structure and biological function. Its versatile properties and promising therapeutic potential underscore its importance in contemporary chemical research. As scientific understanding of this compound continues to evolve, it holds great promise for advancing medical treatments and contributing to sustainable chemical practices.